Cas no 1260665-51-7 (2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde)

• Product Name: 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde
• CAS No: 1260665-51-7
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD18250822
• CID: 1040590
• PubChem ID: 70700587
• Update Time: 2025-11-06

2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine-7-carbaldehyde
• 1H-Pyrazolo[4,3-b]pyridine-7-carboxaldehyde
• 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde
• AB73728
• DTXSID50743399
• A889818
• 1260665-51-7
• DB-345769
• F18533

• MDL： MFCD18250822
• Inchi： 1S/C7H5N3O/c11-4-5-1-2-8-6-3-9-10-7(5)6/h1-4H,(H,9,10)
• InChI Key： NJECHCNAUQPZMJ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NC2C=NNC=21

Computed Properties

• Exact Mass: 147.04300
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64000
• LogP: 0.77040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde

Introduction to 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde (CAS No. 1260665-51-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde, identified by the chemical registration number CAS No. 1260665-51-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural framework and versatile biological activities. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively studied for its potential in drug discovery and development. The presence of a carbaldimine functional group at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The pyrazolo[4,3-b]pyridine core is characterized by a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its incorporation into numerous drug candidates. The 7-carbaldehyde substituent introduces a reactive aldehyde group, which can participate in condensation reactions with nucleophiles such as amines, hydrazines, and alcohols, facilitating the synthesis of more complex molecules. This reactivity makes 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde a versatile building block for constructing novel heterocycles with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde and its derivatives. Research has demonstrated that this compound exhibits various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, studies have shown that derivatives of this scaffold can inhibit the activity of certain kinases and other enzymes involved in cancer progression. Additionally, preliminary investigations suggest that modifications at the 5- and 6-positions of the pyrazolopyridine ring can enhance binding affinity to specific biological targets, leading to more potent and selective drug candidates.

The synthesis of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of hydrazine with an appropriate α-haloketone or α-haloaldehyde derivative followed by cyclization under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce substituents at specific positions on the pyrazolopyridine core. These synthetic strategies highlight the flexibility of this scaffold and its suitability for generating a diverse library of derivatives for pharmacological screening.

Advances in computational chemistry have further facilitated the design and optimization of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde derivatives. Molecular modeling techniques allow researchers to predict binding modes and affinity for target proteins with high accuracy. By integrating these computational approaches with experimental data, scientists can rapidly identify lead compounds with improved pharmacokinetic properties. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in advancing drug discovery efforts.

The potential therapeutic applications of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde are particularly exciting given its structural similarity to known bioactive molecules. For example, analogs of this compound have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are involved in inflammatory signaling pathways. By modulating JAK activity, these derivatives may offer new treatments for autoimmune diseases such as rheumatoid arthritis and psoriasis. Furthermore, ongoing research suggests that modifications to the carbaldimine group could enhance bioavailability and reduce toxicity, making this scaffold an attractive option for developing next-generation therapeutics.

The versatility of 2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for exploring new chemical space. By systematically varying substituents on the pyrazolopyridine core or incorporating different functional groups into the carbaldimine moiety, researchers can generate novel compounds with tailored biological properties. This approach aligns with the growing trend toward structure-based drug design strategies that leverage high-throughput screening and artificial intelligence to accelerate discovery.

In conclusion,2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde (CAS No. 1260665-51-7) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an ideal candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this scaffold,2H-pyrazolo[4,3-b]pyridine-7-carbaldehyde is poised to play an important role in shaping the future of drug discovery.